molecular formula TiO2<br>O2Ti B073863 Titanium dioxide CAS No. 1317-80-2

Titanium dioxide

Cat. No. B073863
CAS RN: 1317-80-2
M. Wt: 79.87 g/mol
InChI Key: GWEVSGVZZGPLCZ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of TiO2 nanoparticles (NPs) can be achieved through several routes, including physical, chemical, and biological methods. The sustainable manufacturing of TiO2 NPs is crucial to reduce life cycle energy use and environmental impact. Synthesis methods significantly influence the reactivity, crystallinity, surface areas, and size distributions of TiO2 NPs. For example, solvothermal alcoholysis has been highlighted for its unique ability in controlling particle size, shape, and crystal structure, offering enhanced activities in energy and environmental photocatalysis (Bian, Zhu, & Li, 2016). Additionally, green synthesis methods employing natural resources like plant extracts or microorganisms are gaining interest due to their eco-friendliness and cost-effectiveness (Sagadevan et al., 2022).

Molecular Structure Analysis

TiO2 occurs in three primary crystal phases: anatase, rutile, and brookite. The anatase phase is often more photocatalytically active than the others, although the rutile phase is also widely studied for its stability and photocatalytic properties. The synthesis method and conditions (e.g., temperature, pressure, and precursors) significantly affect the phase composition and crystalline structure of TiO2, which in turn influences its photocatalytic efficiency and application potential (Ullattil & Periyat, 2017).

Chemical Reactions and Properties

TiO2 is renowned for its photocatalytic properties, enabling it to facilitate various chemical reactions under light irradiation. It can mediate photocatalytic radical cation Diels-Alder cycloadditions using visible light, a significant departure from the short-wavelength ultraviolet irradiation typically required (Pitre, Yoon, & Scaiano, 2017). This capacity for light absorption and chemical reactivity underpins its utility in environmental remediation, such as water purification, and in energy applications like photovoltaic cells.

Physical Properties Analysis

The physical properties of TiO2, such as particle size, surface area, and morphology, are closely tied to its synthesis method. Techniques like hydrothermal methods, sol-gel processes, and flame spray pyrolysis produce TiO2 with diverse physical characteristics. Nanostructured TiO2, including nanoparticles, nanorods, and nanotubes, exhibits unique properties such as high specific surface areas and enhanced photocatalytic activity due to the increased surface-to-volume ratio (Yan & Chen, 2015).

Scientific Research Applications

  • Photocatalysis and Environmental Applications :

    • Titanium dioxide has been extensively studied for its photocatalytic properties, particularly in sustainable energy generation and environmental pollutant removal. Efforts to enhance its photocatalytic activity include introducing intrinsic defects, controlling morphology, and developing mesocrystal structures. These modifications aim to improve the utilization of visible light and increase the efficiency of photogenerated electron/hole pairs (Kang et al., 2019).
    • TiO2-based nanocoatings have been developed to preserve architectural stone surfaces by leveraging its self-cleaning, de-polluting, and biocidal properties. These nanocoatings can maintain the visual aspect of buildings and reduce the impact of soil, pollution, and microorganisms (Munafò et al., 2015).
  • Food Industry :

    • Titanium dioxide nanoparticles (TiO2 NPs) are used as a food additive in the food industry. They offer advantages in application due to their unique features such as chemical stability and resistance to photocorrosion. However, their health safety aspects, particularly via oral exposure, have raised concerns about their potential toxicity (Chen et al., 2020).
  • Energy and Electronics :

    • Nano-structured TiO2 has gained attention for its potential applications in electronic materials, energy, environment, health, and medicine. Its photocatalytic properties are crucial for areas like photovoltaics, sensors, and hydrogen storage (Wu, 2021).
    • It plays a significant role in organic dye cells and other oxide semiconductors for solar energy conversion due to its high electron collection efficiency. This has led to a broad range of investigations into its preparation, characterization, and application (Hümmelgen, 2012).
  • Health and Medicine :

    • TiO2 nanomaterials are increasingly important due to their potential use in medical therapies. They have been studied as photosensitizing agents in the treatment of malignant tumors and in the photodynamic inactivation of antibiotic-resistant bacteria. Various organic compounds can be grafted onto TiO2 nanoparticles to create hybrid materials for targeted therapy (Ziental et al., 2020).
  • Water Purification :

    • Titanium dioxide has been researched for water purification, specifically as a photocatalyst. However, separating the photocatalyst from water can be challenging. Magnetised TiO2 has been developed to address this issue, offering a solution for easier separation after the purification process (Shahid et al., 2015).
  • Structural and Building Materials :

    • Incorporation of TiO2 into white cement generates materials with photocatalytic properties capable of capturing and degrading atmospheric pollutants. This is used to create self-cleaning material surfaces in the field of building materials, contributing to the limitation of energy consumption in construction (Srivastava et al., 2015).

Future Directions

The key to future market opportunities lies in non-traditional applications of titanium dioxide particles to areas such as smart displays, water purification, and telecommunications .

properties

IUPAC Name

dioxotitanium
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InChI

InChI=1S/2O.Ti
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InChI Key

GWEVSGVZZGPLCZ-UHFFFAOYSA-N
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Canonical SMILES

O=[Ti]=O
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Molecular Formula

O2Ti, TiO2
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Molecular Weight

79.866 g/mol
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Physical Description

Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystalline forms. (NTP, 1992), Dry Powder; Liquid, Other Solid; Other Solid, White to slightly coloured powder, White, odorless powder; Found naturally in the minerals rutile, anatase (or octahedrite), brookite, ilemnite (FeTiO3), and perovskite (CaTiO3). [Merck Index], COLOURLESS-TO-WHITE CRYSTALLINE POWDER., White, odorless powder.
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Boiling Point

4532 to 5432 °F at 760 mmHg (NTP, 1992), 2500-3000 °C, 4532-5432 °F
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Solubility

less than 1 mg/mL at 68 °F (NTP, 1992), Insoluble in water and organic solvents. Dissolves slowly in hydrofluoric acid and in hot concentrated sulphuric acid., Insoluble in water, Soluble in hot concentrated sulfuric acid; in hydrofluoric acid; insoluble in hydrochloric acid, nitric acid or diluted sulfuric acid, INSOL IN ORG SOLVENTS, SOLUBLE IN ALKALI, Solubility in water: none, Insoluble
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Density

3.9 to 4.2 (NTP, 1992), 4.23, White, orthorhombic crystals; density: 4.17 g/cu cm /Titanium(IV)oxide (Brookite)/, 3.9-4.3 g/cm³, 4.26
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Vapor Pressure

0 mmHg at 68 °F Essentially (NTP, 1992), 0 mmHg (approx)
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Mechanism of Action

Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent., Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent. /Sunscreen agents, topical/
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Product Name

Titanium Dioxide

Color/Form

White, tetragonal crystals, White powder in two crystalline forms, anatase and rutile, AMORPHOUS, INFUSIBLE POWDER, White powder

CAS RN

13463-67-7, 864179-42-0, 200075-84-9, 1317-80-2, 1317-70-0, 1317-70-7
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Record name Titanium dioxide
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Record name TITANIUM DIOXIDE
Source Hazardous Substances Data Bank (HSDB)
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Record name TITANIUM DIOXIDE
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Record name TITANIUM DIOXIDE
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Melting Point

3380 °F (decomposes) (NTP, 1992), 1855 °C, 3326-3362 °F
Record name TITANIUM DIOXIDE
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Record name TITANIUM DIOXIDE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/869
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name TITANIUM DIOXIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0338
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name TITANIUM DIOXIDE
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/246
Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Titanium dioxide
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0617.html
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Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

Citations

For This Compound
1,490,000
Citations
A Fujishima, TN Rao, DA Tryk - Journal of photochemistry and photobiology …, 2000 - Elsevier
… cm, we injected a solution containing fine particles of titanium dioxide. After 2 or 3 days, we cut … After 13 more days, we repeated the treatment with the titanium dioxide photocatalyst and …
Number of citations: 830 www.sciencedirect.com
X Kang, S Liu, Z Dai, Y He, X Song, Z Tan - Catalysts, 2019 - mdpi.com
Titanium dioxide (TiO 2 ) nanomaterials have garnered extensive scientific interest since 1972 and have been widely used in many areas, such as sustainable energy generation and …
Number of citations: 323 www.mdpi.com
U Diebold - Surface science reports, 2003 - Elsevier
… This section starts with a brief description of the bulk structure of titanium dioxide crystals, and their stable crystal planes. Because bulk non-stoichiometries influence the surface …
Number of citations: 635 www.sciencedirect.com
X Chen, SS Mao - Chemical reviews, 2007 - ACS Publications
Since its commercial production in the early twentieth century, titanium dioxide (TiO2) has been widely used as a pigment1 and in sunscreens, 2, 3 paints, 4 ointments, toothpaste, 5 etc. …
Number of citations: 323 pubs.acs.org
AJ Haider, ZN Jameel, IHM Al-Hussaini - Energy Procedia, 2019 - Elsevier
… In this study Titanium dioxide (TiO2) nanoparticles were prepared by sol-gel process using Titanium Tetrachloride (TiCl4) as a precursor, and calcined at different calcination …
Number of citations: 438 www.sciencedirect.com
M Skocaj, M Filipic, J Petkovic, S Novak - Radiology and oncology, 2011 - sciendo.com
Background. Titanium dioxide (TiO2) is considered as an inert and safe material and has been used in many applications for decades. However, with the development of …
Number of citations: 568 sciendo.com
RI Bickley, T Gonzalez-Carreno, JS Lees… - Journal of Solid State …, 1991 - Elsevier
… to the particulate form of titanium dioxide, which can be synthesized … One commercial form of titanium dioxide, prepared by the … of the Degussa P25 form of titanium dioxide, using diffuse …
Number of citations: 455 www.sciencedirect.com
CF Goodeve, JA Kitchener - Transactions of the Faraday Society, 1938 - pubs.rsc.org
… The most powerful sensitisation was obtained with titanium dioxide, and this substance was … , and a maximum in the red, while titanium dioxide absorbs strongly in the near ultra-violet. …
Number of citations: 134 pubs.rsc.org
A Fujishima, X Zhang - Comptes Rendus Chimie, 2006 - Elsevier
Scientific studies on photocatalysis started about three decades ago. Titanium dioxide (TiO 2 ), which is one of the most basic materials in our daily life, has emerged as an excellent …
Number of citations: 682 www.sciencedirect.com
GD Parfitt - Progress in Surface and Membrane Science, 1976 - Elsevier
… Only the two common forms of titanium dioxide anatase and rutile, are considered in this review, since only these have been subjected to significant surface chemical experimentation. …
Number of citations: 271 www.sciencedirect.com

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